(2,4-Dimethylthiazol-5-yl)(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)methanone

• IUPAC Name: (2,4-dimethyl-1,3-thiazol-5-yl)-[4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H21N5O2S/c1-10-15(24-12(3)17-10)16(22)21-7-5-20(6-8-21)13-9-14(23-4)19-11(2)18-13/h9H,5-8H2,1-4H3
• InChI Key: HAXUMPYEKJVTBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)N2CCN(CC2)C3=CC(=NC(=N3)C)OC
• Molecular Formula: C16H21N5O2S
• Molecular Weight: 347.4 g/mol
• CAS No.: 1286702-76-8

Description

(2,4-Dimethylthiazol-5-yl)(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C16H21N5O2S and its molecular weight is 347.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Researchers have synthesized a novel series of derivatives by reacting 2-substituted-4-methylthiazole-5-carboxylic acid with N-substituted benzyl piperazine. These compounds were screened for in vitro anti-bacterial activity, showing moderate to good antimicrobial activity. This indicates a potential application in developing new antimicrobial agents (Mhaske et al., 2014).

Antifungal and Analgesic Agents

Another study focused on the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds exhibited anti-inflammatory and analgesic activities, highlighting their potential as new therapeutic agents for treating inflammation and pain (Abu‐Hashem et al., 2020).

Antiproliferative Activity

Research into the structural exploration and Hirshfeld surface analysis of novel bioactive heterocycles, including derivatives similar to the queried compound, has shown antiproliferative activity. This suggests a role in cancer research and the development of new anticancer drugs (Prasad et al., 2018).

Amplification of Phleomycin Against E. coli

Derivatives of thiazolo[5,4-d]pyrimidine have been studied for their ability to amplify the effects of phleomycin against Escherichia coli, demonstrating a potential application in enhancing antibiotic efficacy (Brown et al., 1977).

Antagonist Activity for TRPV4 Channels

A novel series of (6-aminopyridin-3-yl)(4-(pyridin-2-yl)piperazin-1-yl) methanone derivatives have been identified as selective antagonists for the TRPV4 channel, showing analgesic effects in models of induced mechanical hyperalgesia. This research suggests applications in pain management (Tsuno et al., 2017).